Cas no 1006484-22-5 (5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine)
5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
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- 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine
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- Inchi: 1S/C8H10N4S/c1-5-3-10-12(4-5)7-6(2)13-8(9)11-7/h3-4H,1-2H3,(H2,9,11)
- InChI Key: LLFHUWZIZFNNGC-UHFFFAOYSA-N
- SMILES: S1C(C)=C(N2C=C(C)C=N2)N=C1N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483819-1g |
5-Methyl-4-(4-methyl-1H-pyrazol-1-yl)thiazol-2-amine |
1006484-22-5 | 97% | 1g |
$577 | 2023-02-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD588201-1g |
5-Methyl-4-(4-methyl-1H-pyrazol-1-yl)thiazol-2-amine |
1006484-22-5 | 97% | 1g |
¥4046.0 | 2023-02-27 | |
| Ambeed | A531008-1g |
5-Methyl-4-(4-methyl-1H-pyrazol-1-yl)thiazol-2-amine |
1006484-22-5 | 97% | 1g |
$589.0 | 2024-04-26 |
5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine
Introduction to 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine (CAS No. 1006484-22-5)
5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine, with the CAS number 1006484-22-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.
The molecular structure of 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine consists of a thiazole ring substituted with a methyl group at the 5-position and a 4-methylpyrazolyl group at the 4-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.
Recent research has focused on the pharmacological properties of 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine could be a promising therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine has also been investigated for its potential anticancer activity. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.
The pharmacokinetic profile of 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine has been studied in animal models to evaluate its bioavailability and metabolism. Results indicate that the compound is well-absorbed orally and has a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. However, further studies are needed to optimize its formulation and dosing regimens for clinical use.
Safety and toxicity assessments are crucial for the development of any new drug candidate. Preclinical toxicology studies have shown that 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine is generally well-tolerated at therapeutic doses. However, higher doses can lead to mild side effects such as gastrointestinal discomfort and transient elevations in liver enzymes. These findings highlight the importance of dose optimization and monitoring in clinical trials.
Clinical trials are currently underway to evaluate the safety and efficacy of 5-methyl-4-(4-methylpyrazol-1-yl)-1,3-thiazol-2-amine in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. These preliminary findings have paved the way for larger-scale Phase II and III trials to further validate the therapeutic potential of this compound.
In conclusion, 5-methyl-4-(4-methylpyrazol-1-y l)-1,3-thiazol -2 -amine (CAS No. 1006 48 4 - 2 2 - 5) represents a promising lead compound in the development of novel therapeutics for inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and clinical development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing medical treatments for these conditions.
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